molecular formula C11H9IN2O B8434455 2-Cyclopropyl-5-(3-iodophenyl)-1,3,4-oxadiazole

2-Cyclopropyl-5-(3-iodophenyl)-1,3,4-oxadiazole

Cat. No.: B8434455
M. Wt: 312.11 g/mol
InChI Key: CUBGPWGIDIVHKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyclopropyl-5-(3-iodophenyl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C11H9IN2O and its molecular weight is 312.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9IN2O

Molecular Weight

312.11 g/mol

IUPAC Name

2-cyclopropyl-5-(3-iodophenyl)-1,3,4-oxadiazole

InChI

InChI=1S/C11H9IN2O/c12-9-3-1-2-8(6-9)11-14-13-10(15-11)7-4-5-7/h1-3,6-7H,4-5H2

InChI Key

CUBGPWGIDIVHKN-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=NN=C(O2)C3=CC(=CC=C3)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

N′-Cyclopropanecarbonyl-3-iodobenzoic hydrazide (535 mg, 1.62 mmol) obtained in Step 1 was suspended in acetonitrile (20 mL), and the mixture was stirred at 60° C. for 6 hours after adding triphenylphosphine (850 mg, 3.24 mmol), carbon tetrachloride (0.63 mL, 6.48 mmol), and triethylamine (0.45 mL, 3.24 mmol). The residue obtained upon concentration under reduced pressure was then purified by silica gel column chromatography to give 2-cyclopropyl-5-(3-iodophenyl)-1,3,4-oxadiazole (499 mg, 99%).
Quantity
535 mg
Type
reactant
Reaction Step One
Quantity
850 mg
Type
reactant
Reaction Step Two
Quantity
0.63 mL
Type
reactant
Reaction Step Two
Quantity
0.45 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three

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